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Compound of Interest

Compound Name: Isovaleric acid-d9

Cat. No.: B569826 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling corrosive chemicals such as Isovaleric acid-d9. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: Isovaleric acid-d9

Synonyms: 3-Methylbutanoic-d9 acid

CAS Number: 344298-81-3

Hazard Classification: Based on the safety data for its non-deuterated analogue, Isovaleric

acid, Isovaleric acid-d9 is classified as a corrosive substance.[1][2][3] It is crucial to handle

this compound with the appropriate precautions to prevent skin burns, eye damage, and

respiratory tract irritation.[1][4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against the

hazards associated with Isovaleric acid-d9. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a significant risk of

splashing.[5]

Hands Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are recommended.[6]

Always inspect gloves for tears

or holes before use and wash

hands thoroughly after

handling.

Body
Chemical-Resistant Apron or

Lab Coat

A rubber apron or a lab coat

made of appropriate chemical-

resistant material should be

worn to protect against

splashes.[7] For larger

quantities or higher-risk

procedures, a complete

chemical-resistant suit may be

necessary.[1]

Respiratory
NIOSH- or CEN-certified

Respirator

A respirator with an

appropriate cartridge for

organic vapors and acid gases

should be used if working

outside of a fume hood or if

ventilation is inadequate.[1][8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for minimizing exposure and ensuring safe

handling of Isovaleric acid-d9.
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Preparation and Engineering Controls:

All work with Isovaleric acid-d9 should be conducted within a properly functioning

chemical fume hood to minimize inhalation exposure.[5][9]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

Have spill control materials, such as a neutralizing agent (e.g., sodium bicarbonate for

acids) and absorbent pads, available in the immediate work area.[4]

Handling and Transfer:

Before handling, carefully inspect the container for any signs of damage or leaks.

When transferring the liquid, do so slowly and carefully to avoid splashing. Use a funnel

for transfers between containers.[9]

Always add acid to water, never the other way around, if dilution is necessary.[4][5]

Keep containers tightly sealed when not in use and store them in a cool, dry, and well-

ventilated area.[1][8]

Storage:

Store Isovaleric acid-d9 in a designated corrosives cabinet.[9]

Segregate from incompatible materials such as bases, oxidizing agents, and reducing

agents to prevent hazardous reactions.[1][10]

Ensure all containers are clearly labeled with the chemical name and associated hazards.

[10]

Disposal Plan
The disposal of Isovaleric acid-d9 should be managed with the same level of caution as its

handling. As deuterium is a stable, non-radioactive isotope, no additional precautions are
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required beyond those for the non-labeled compound.[1][6] The primary hazard to consider for

disposal is its corrosivity.
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Waste Type Disposal Container
Labeling
Requirements

Disposal
Procedure

Liquid Isovaleric acid-

d9 Waste

Leak-proof, chemical-

resistant container

(e.g., HDPE)

"Hazardous Waste,"

"Corrosive,"

"Isovaleric acid-d9"

Collect in a

designated, sealed

container. Do not mix

with other waste

streams unless

compatibility has been

verified. Arrange for

pickup by a certified

hazardous waste

disposal service.

Contaminated Solid

Waste (e.g., gloves,

absorbent pads)

Lined, puncture-

resistant container

"Hazardous Waste,"

"Solid Waste

Contaminated with

Isovaleric acid-d9"

Place all

contaminated solid

materials in a

designated, sealed

container for

hazardous waste

disposal.

Empty Containers

Original container or

designated empty

container bin

Deface the original

label

Triple-rinse the empty

container with a

suitable solvent. The

rinsate must be

collected and

disposed of as

hazardous liquid

waste. After rinsing,

the container can be

disposed of as regular

laboratory glass or

plastic waste,

depending on local

regulations.

Experimental Workflow for Handling Isovaleric Acid-d9
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Workflow for Safe Handling of Isovaleric Acid-d9

Preparation

Handling

Storage

Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Confirm Eyewash/Shower Access

Prepare Spill Kit

Inspect Chemical Container

Transfer in Fume Hood

Seal Container When Not in Use

Store in Corrosives Cabinet

Collect Liquid Waste in Labeled Container

End of experiment

Segregate from Incompatibles

For subsequent use

Arrange for Hazardous Waste Pickup

Collect Contaminated Solids Separately Triple-Rinse Empty Containers

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of Isovaleric acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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